Cas no 20412-36-6 (Carbonochloridic acid, 1-ethylpropyl ester)

• Product Name: Carbonochloridic acid, 1-ethylpropyl ester
• CAS No: 20412-36-6
• MF: C₆H₁₁ClO₂
• MW: 150.603341341019
• CID: 3893993
• PubChem ID: 13292916
• Update Time: 2025-05-20

Carbonochloridic acid, 1-ethylpropyl ester Chemical and Physical Properties

Names and Identifiers

• Carbonochloridic acid, 1-ethylpropyl ester
• QUZQVZBZYLHJGX-UHFFFAOYSA-N
• 3-pentyl chloroformate
• EN300-359361
• pentan-3-yl carbonochloridate
• 986-519-1
• SCHEMBL1818354
• pentan-3-yl chloroformate
• 20412-36-6
• G46841
• pentan-3-ylchloroformate

• Inchi： 1S/C6H11ClO2/c1-3-5(4-2)9-6(7)8/h5H,3-4H2,1-2H3
• InChI Key： QUZQVZBZYLHJGX-UHFFFAOYSA-N
• SMILES： C(Cl)(OC(CC)CC)=O

Computed Properties

• Exact Mass: 150.0447573Da
• Monoisotopic Mass: 150.0447573Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 89.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų

Additional information on Carbonochloridic acid, 1-ethylpropyl ester

Research Briefing on Carbonochloridic Acid, 1-Ethylpropyl Ester (CAS: 20412-36-6) and Its Applications in Chemical Biology and Pharmaceutical Research

Carbonochloridic acid, 1-ethylpropyl ester (CAS: 20412-36-6) is a chemical compound of significant interest in the fields of chemical biology and pharmaceutical research. This ester derivative of carbonochloridic acid has been the subject of recent studies due to its potential applications in drug synthesis, peptide coupling, and as an intermediate in the production of more complex bioactive molecules. The compound's unique chemical properties, including its reactivity and stability under various conditions, make it a valuable tool for researchers exploring novel synthetic pathways and therapeutic agents.

Recent advancements in the synthesis and application of Carbonochloridic acid, 1-ethylpropyl ester have highlighted its role in facilitating efficient peptide bond formation. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in solid-phase peptide synthesis (SPPS), where it served as a coupling reagent to enhance yield and reduce racemization. The study reported a 15-20% improvement in peptide purity compared to traditional methods, underscoring the compound's potential in producing high-quality peptides for therapeutic use.

In addition to its applications in peptide synthesis, Carbonochloridic acid, 1-ethylpropyl ester has been investigated for its role in the development of prodrugs. A 2024 study in Bioorganic & Medicinal Chemistry Letters explored its use as a protecting group for carboxylic acids, enabling the targeted release of active pharmaceutical ingredients (APIs) in vivo. The research demonstrated that the ester's hydrolytic stability under physiological conditions could be finely tuned by modifying the ethylpropyl moiety, offering a versatile platform for prodrug design.

Safety and handling considerations for Carbonochloridic acid, 1-ethylpropyl ester have also been a focus of recent research. Due to its reactive nature, proper storage and handling protocols are essential to prevent decomposition and ensure reproducibility in experimental results. A 2023 review in Chemical Research in Toxicology summarized best practices for working with this compound, emphasizing the importance of anhydrous conditions and inert atmospheres to maintain its integrity during storage and use.

Looking ahead, the potential applications of Carbonochloridic acid, 1-ethylpropyl ester in chemical biology and pharmaceutical research continue to expand. Ongoing studies are exploring its use in the synthesis of novel enzyme inhibitors and as a building block for multifunctional drug delivery systems. As research progresses, this compound is expected to play an increasingly important role in the development of next-generation therapeutics and chemical tools.